Cas no 1248417-14-2 (1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine)

• Product Name: 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• CAS No: 1248417-14-2
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD16851346
• CID: 5617158
• PubChem ID: 62696447
• Update Time: 2025-05-25

1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1248417-14-2
• EN300-2964167
• AKOS011991278
• 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• 1H-1,2,4-Triazole-5-ethanamine, α,1-dimethyl-

• MDL： MFCD16851346
• Inchi： 1S/C6H12N4/c1-5(7)3-6-8-4-9-10(6)2/h4-5H,3,7H2,1-2H3
• InChI Key： TXCGQHJVNRAJBX-UHFFFAOYSA-N
• SMILES： N1(C)C(CC(C)N)=NC=N1

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 285.1±42.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine

Introduction to 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine (CAS No. 1248417-14-2)

1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine, identified by its CAS number 1248417-14-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a triazole moiety linked to a propylamine backbone, has garnered attention due to its structural versatility and potential biological activities. The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in antimicrobial, antiviral, and anti-inflammatory agents. The incorporation of a methyl-substituted triazole into an amine-bearing aliphatic chain enhances its potential for further derivatization and functionalization, making it a valuable scaffold for drug discovery programs.

The chemical structure of 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine consists of a three-membered aromatic triazole ring substituted with a methyl group at the 1-position and connected to a propyl chain at the 5-position. The propyl chain terminates with an amine group (NH₂), providing a reactive site for further chemical modifications. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which is crucial for developing novel therapeutic agents. The compound’s solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

In recent years, the pharmaceutical industry has increasingly focused on heterocyclic compounds due to their broad spectrum of biological activities. Among these, triazole derivatives have been extensively studied for their potential applications in treating infectious diseases, cancer, and neurological disorders. The presence of the methyl-substituted triazole in 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine suggests that it may exhibit similar properties to other triazole-based drugs. For instance, some triazole compounds have shown efficacy against fungal infections by inhibiting ergosterol biosynthesis in pathogenic yeasts. This mechanism of action could be explored further with this compound.

Moreover, the amine functionality in 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine provides opportunities for hydrogen bonding interactions with biological targets. Amine groups are frequently found in active sites of enzymes and receptors, making them critical for drug-receptor binding affinity. The propyl chain can influence the compound’s pharmacokinetic properties, such as permeability across cell membranes and metabolic stability. These factors are essential considerations in drug design, as they can significantly impact the compound’s bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques can identify promising candidates like 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine based on their structural features and predicted interactions with target proteins. Machine learning models have been trained on large datasets to predict drug-like properties and pharmacokinetic profiles with high accuracy. These tools are particularly useful in early-stage drug discovery pipelines, where rapid identification of lead compounds is essential.

In vitro studies have begun to explore the biological activity of 1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine, focusing on its interaction with various enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory effects on certain metabolic pathways relevant to inflammation and cancer progression. The triazole ring’s ability to modulate electron density across its structure allows it to engage in multiple types of non-covalent interactions with biological targets. These interactions can be fine-tuned through structural modifications at the amine or propyl chain positions.

The synthesis of 1-(1-methyl-1H-1,2,4-triazol-5-yloxy)propanal derivatives has also been explored as a means to expand the chemical space covered by this scaffold. By introducing oxygen-containing functional groups into the propyl chain, researchers can create analogs with enhanced solubility or altered metabolic profiles. Such modifications are critical for optimizing drug candidates during late-stage development when pharmacokinetic properties become increasingly important.

Future research directions may include exploring the compound’s potential as an intermediate in more complex synthetic pathways or as a building block for larger molecules with enhanced therapeutic profiles. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the potential of this compound class. As computational methods continue to improve, high-throughput virtual screening will play an even greater role in identifying promising candidates like CAS No 1248417 - 14 - 21-(methyl-substituted triazole)-propylamine derivatives .cas no124841714cas no124841714cas no124841714cas no124841714cas no124841714cas no124841714cas no124841714cas no124841714cas no124841714name CAS NO 1248417 - 14 - 21 - (methyl-substituted triazole)-propylamine derivativesCAS NO 1248417 - 14 - 21 - (methyl-substituted triazole)-propylamine derivativesCAS NO 1248417 - 14 - 21 - (methyl-substituted triazole)-propylamine derivativesCAS NO 1248417 - 14 - 21 - (methyl-substituted triazole)-propylamine derivativesCAS NO 1248417 - 14 - 21 - (methyl-substituted triazole)-propylamine derivativesCAS NO 1248417 - 14 - 21 - (methyl-substituted triazole)-propylamine derivativesCAS NO 1248417